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Abstract

Tridecane-2-thiol, a long-chain secondary alkanethiol, presents intriguing possibilities for
advancements in materials science. While specific research on this isomer is limited, its
molecular structure suggests a range of potential applications, drawing parallels from the well-
documented properties of other long-chain alkanethiols. This technical guide consolidates the
predicted characteristics, synthesis methodologies, and prospective applications of Tridecane-
2-thiol in areas such as self-assembled monolayers (SAMs), nanopatrticle functionalization,
and polymer chemistry. Experimental protocols and quantitative data, extrapolated from related
compounds, are provided to offer a foundational understanding for future research and
development.

Introduction

Alkanethiols are a class of organic compounds containing a thiol (-SH) group attached to an
alkyl chain. They are of significant interest in materials science due to the strong affinity of the
sulfur atom for the surfaces of noble metals like gold, silver, and copper. This interaction
facilitates the formation of highly ordered, self-assembled monolayers (SAMs), which can be
used to tailor the surface properties of materials for a variety of applications.

Tridecane-2-thiol, with its 13-carbon backbone and the thiol group positioned on the second
carbon, is a less-studied isomer of the more common primary alkanethiols. The placement of
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the thiol group as a secondary thiol may influence the packing density and orientation of
molecules in SAMSs, potentially leading to unique surface properties. This guide explores these
possibilities and provides a comprehensive overview of the potential of Tridecane-2-thiol in
materials science.

Physicochemical Properties of Tridecane-2-thiol
(Predicted)

Quantitative data for Tridecane-2-thiol is not readily available. The following table summarizes
the known properties of the closely related Tridecane-1-thiol, which can serve as a reasonable

estimate.
Value (for Tridecane-1-
Property . Reference
thiol)
Molecular Formula Ci3H2sS [1]
Molecular Weight 216.43 g/mol [1]
Appearance Colorless liquid Inferred
N ) Inferred from similar
Boiling Point ~235°C
compounds
_ Inferred from similar
Density ~0.84 g/mL
compounds
Soluble in organic solvents
Solubility (e.g., ethanol, acetone), [2]

insoluble in water.[2]

Synthesis of Tridecane-2-thiol

The synthesis of Tridecane-2-thiol can be approached through several established methods
for creating secondary thiols. A common route involves the conversion of the corresponding
alcohol, 2-tridecanol, to the thiol.

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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